Cas no 2228254-95-1 (4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228254-95-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6052436
• PubChem ID: 165682921
• Update Time: 2025-06-08

4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol
• EN300-1986552
• 4-chloro-2-[1-(1-hydroxyethyl)cyclopropyl]phenol
• 2228254-95-1

• Inchi： 1S/C11H13ClO2/c1-7(13)11(4-5-11)9-6-8(12)2-3-10(9)14/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： XZNNJQKKBKKYMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(C)O)CC1)O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol

Recent Advances in the Study of 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228254-95-1)

The compound 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228254-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving cyclopropanation and hydroxylation, achieving a final product with over 95% purity. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol exhibits potent anti-inflammatory and antimicrobial activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial efficacy against drug-resistant bacterial strains has positioned it as a candidate for developing new antibiotics.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol interacts with specific bacterial enzymes, disrupting cell wall synthesis. This finding provides a molecular basis for its antimicrobial properties and opens avenues for structure-activity relationship (SAR) studies to enhance its efficacy.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, requires further investigation. Recent preclinical studies have highlighted the need for formulation optimization to improve its therapeutic index. Collaborative efforts between chemists and pharmacologists are underway to address these issues and accelerate its transition to clinical trials.

In conclusion, 4-chloro-2-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228254-95-1) represents a promising candidate in the development of new anti-inflammatory and antimicrobial agents. Continued research into its synthesis, mechanisms, and therapeutic potential will be essential to fully realize its clinical applications. The scientific community remains optimistic about its prospects, and future studies are expected to provide deeper insights into its utility in medicine.